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For Immediate Release

Navigating the complexities of chemical waste management is paramount for ensuring a safe

and compliant laboratory environment. This document provides essential, step-by-step

guidance on the proper disposal procedures for 2-Hydroxytetrahydrofuran (CAS No. 5371-

52-8), a combustible liquid with the potential for hazardous peroxide formation. Adherence to

these protocols is critical for the safety of researchers, scientists, and drug development

professionals.

Key Safety and Hazard Information
2-Hydroxytetrahydrofuran is a colorless liquid that is classified as a combustible or flammable

liquid.[1][2] Its structural similarity to tetrahydrofuran (THF) indicates a significant potential to

form explosive peroxides upon exposure to air and light. Therefore, it must be handled with

stringent safety precautions.

Comparative Hazard Data
To provide a clear context of its potential hazards, the following table compares the properties

of 2-Hydroxytetrahydrofuran with the well-documented related compound, Tetrahydrofuran

(THF).
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Property 2-Hydroxytetrahydrofuran Tetrahydrofuran (THF)

CAS Number 5371-52-8 109-99-9

Molecular Formula C4H8O2 C4H8O

Molecular Weight 88.11 g/mol [1] 72.11 g/mol

Boiling Point 163.6 °C at 760 mmHg[2][3] 66 °C

Flash Point 75.1 °C[2][3] -14 °C

GHS Hazard Statements
H225: Highly flammable liquid

and vapor[1]

H225: Highly flammable liquid

and vapor; H319: Causes

serious eye irritation; H335:

May cause respiratory

irritation; H351: Suspected of

causing cancer; EUH019: May

form explosive peroxides.

Note: The GHS hazard statements for 2-Hydroxytetrahydrofuran are based on aggregated

data and may not be exhaustive.[1] Given its structure, it should be treated as a potential

peroxide-former, similar to THF.

Experimental Protocol for Disposal
The following protocol is a synthesized guideline based on best practices for the disposal of

flammable and peroxide-forming chemicals. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific requirements and to ensure full

compliance with local, state, and federal regulations.

Hazard Assessment and Personal Protective Equipment
(PPE)

Hazard Identification: Recognize 2-Hydroxytetrahydrofuran as a combustible/flammable

liquid and a potential peroxide-former.

PPE Requirement: Before handling, don appropriate PPE, including:
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Chemical safety goggles

Chemical-resistant gloves (e.g., nitrile)

A flame-resistant lab coat

Waste Segregation and Collection
Do Not Drain Dispose: Under no circumstances should 2-Hydroxytetrahydrofuran or its

residues be poured down the sink.

Avoid Mixing: Do not mix 2-Hydroxytetrahydrofuran waste with other waste streams unless

explicitly permitted by your EHS department. It should typically be collected as a non-

halogenated organic solvent waste.[4]

Dedicated Waste Container: Collect the waste in a designated, properly labeled, and sealed

hazardous waste container.

Containerization and Labeling
Compatible Container: Use a container made of a material compatible with organic solvents

(e.g., glass or high-density polyethylene). The container must have a tight-fitting screw cap.

Proper Labeling: The waste container must be clearly labeled with the words "Hazardous

Waste," the full chemical name "2-Hydroxytetrahydrofuran," and the approximate

concentration.

Leave Headspace: Do not fill the container to more than 90% capacity to allow for vapor

expansion.[5]

Management of Peroxide Formation
Date Containers: All containers of 2-Hydroxytetrahydrofuran should be dated upon receipt

and upon opening.[6][7]

Periodic Testing: Due to the risk of peroxide formation, it is recommended to test for

peroxides periodically, especially for containers that have been open for an extended period
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(e.g., more than 3 months).[6][8] Commercially available peroxide test strips can be used for

this purpose.[6]

Special Precautions for Old Containers: If a container of 2-Hydroxytetrahydrofuran is old,

undated, or shows signs of peroxide formation (e.g., crystal formation around the cap), do

not attempt to open or move it.[7][9] Contact your EHS department immediately for

assistance with high-hazard disposal.[6]

Storage and Final Disposal
Temporary Storage: Store the sealed hazardous waste container in a designated satellite

accumulation area, away from heat, sparks, and open flames.[5]

Arrange for Pickup: Contact your institution's EHS department or licensed hazardous waste

disposal contractor to arrange for the pickup and final disposal of the waste.[6]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-
Hydroxytetrahydrofuran.
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Start: Have
2-Hydroxytetrahydrofuran Waste

Step 1: Assess Hazards
(Flammable, Peroxide-Former)

Step 2: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 3: Check for Peroxides
(Especially if opened > 3 months)

Peroxides Present or Suspected?

IMMEDIATELY Contact EHS
for High-Hazard Disposal

Yes

Step 4: Collect Waste in
Designated Container

No

End: Proper Disposal

Step 5: Securely Cap and
Label Container

Step 6: Store in Satellite
Accumulation Area

Step 7: Arrange for EHS
Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Hydroxytetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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